Cas no 2229208-04-0 (2-amino-3-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-1-ol
• CAS No: 2229208-04-0
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6056464
• PubChem ID: 165733427
• Update Time: 2025-07-19

2-amino-3-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-1-ol
• 2229208-04-0
• EN300-1777528

• Inchi： 1S/C9H17N3O/c1-3-12-5-4-11-8(12)6-9(2,10)7-13/h4-5,13H,3,6-7,10H2,1-2H3
• InChI Key： ADDRAOMWOZZHGN-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1=NC=CN1CC)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-3-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-1-ol

Professional Introduction to 2-amino-3-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-1-ol (CAS No. 2229208-04-0)

2-amino-3-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2229208-04-0, this compound represents a unique structural motif that combines an amino group, an imidazole ring, and a branched aliphatic chain. Its molecular structure not only makes it of interest for synthetic chemistry but also for its potential biological activities.

The compound’s structure features a 2-amino group attached to a 3-(1-ethyl-1H-imidazol-2-yl) substituent, which is linked to a 2-methylpropan-1-ol backbone. This configuration suggests that the molecule may exhibit properties such as chelation, hydrogen bonding, and interactions with biological targets due to the presence of these functional groups. The imidazole ring is particularly noteworthy, as it is a common scaffold in many bioactive molecules and has been extensively studied for its role in various pharmacological applications.

In recent years, there has been growing interest in the development of novel compounds that incorporate imidazole derivatives due to their versatility and efficacy in modulating biological pathways. The 1-ethyl substitution on the imidazole ring in this compound may enhance its solubility and bioavailability, making it a promising candidate for further investigation. Additionally, the branched aliphatic chain with a methyl group at the second carbon position could influence the compound’s metabolic stability and pharmacokinetic properties.

Current research in medicinal chemistry increasingly focuses on identifying small molecules that can interact with specific biological targets with high selectivity and affinity. The combination of an amino group and an imidazole ring in 2-amino-3-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-1-ol positions it as a potential lead compound for drug discovery efforts. Studies have shown that similar structural motifs can exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule efficiently. The use of protective groups to handle reactive functional groups during synthesis is also crucial to prevent unwanted side reactions.

Evaluation of the biological activity of 2-amino-3-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-1-ol has begun in several preclinical studies. Preliminary results indicate that the compound demonstrates promising interactions with certain enzymes and cellular pathways. For instance, its ability to inhibit specific kinases or modulate ion channel activity could make it valuable in treating conditions such as neurodegenerative disorders or cardiovascular diseases. Further investigation into its mechanism of action will be essential to understand its therapeutic potential fully.

The pharmacokinetic profile of this compound is another critical aspect that researchers are exploring. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) need to be thoroughly evaluated before moving into clinical trials. Computational modeling techniques have been increasingly used to predict these properties based on the molecular structure, which can save time and resources in drug development pipelines.

Future directions in research may involve derivatization of 2-amino-3-(1-ethyl-1H-imidazol-2-yl)-2-methylpropan-1-ol to enhance its potency or selectivity. Structural modifications can be made by altering substituents on the imidazole ring or introducing additional functional groups to improve binding affinity to target proteins. Collaborative efforts between synthetic chemists and biologists will be crucial in optimizing these derivatives for therapeutic applications.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how the molecule interacts with biological targets at an atomic level. These computational tools are indispensable for guiding experimental design and interpreting experimental data accurately.

In conclusion, 2-amino-3-(1-et hyl - 1 H - im idaz ol - 2 - yl ) - 2 - methylpropan - 1 - ol (CAS No . 2229208 - 04 - 0 ) represents a fascinating subject of study with significant potential in pharmaceutical research . Its unique structural features , combined with promising preliminary biological activity , make it an attractive candidate for further exploration . As research continues , we can expect more insights into its therapeutic applications and synthetic possibilities . The advancements in computational chemistry and interdisciplinary collaboration will undoubtedly accelerate progress in developing novel bioactive molecules like this one .